Cas no 6974-61-4 (1-(2H-1,3-benzodioxol-5-yl)propan-2-ol)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)propan-2-ol
• CAS No: 6974-61-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD16251522
• CID: 974164
• PubChem ID: 95505
• Update Time: 2025-04-19

1-(2H-1,3-benzodioxol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)propan-2-ol
• 3,4-methylenedioxyphenyl-2-propanol
• W16411
• 1,3-Benzodioxole-5-ethanol, alpha-methyl-
• AKOS023406543
• 6974-61-4
• 1-(1,3-Dioxaindan-5-yl)propan-2-ol
• (R)-1-(3,4-methylenedioxyphenyl)-2-propanol
• NSC 15666
• AI3-21015
• NSC-15666
• 1-(3,4-Methylenedioxyphenyl)-2-propanol
• WS-01917
• 1-(Benzo[d][1,3]dioxol-5-yl)propan-2-ol
• CS-0233533
• SCHEMBL4168491
• EN300-134264
• NSC15666
• 1-(1,3-Benzodioxol-5-yl)-2-propanol #
• DTXSID401344502
• 1-[3,4-(Methylenedioxy)phenyl]-2-propanol
• 1-(2H-1,3-benzodioxol-5-yl)propan-2-ol
• RVMKZYKJYMJYDG-UHFFFAOYSA-N
• 1,3-Benzodioxole-5-ethanol, a-methyl-
• (R)-1-(Benzo[d][1,3]dioxol-5-yl)propan-2-ol
• 1-(benzo[d][1,3]dioxol-5-yl)propan-2-ol(WXC09903)

• MDL： MFCD16251522
• Inchi： 1S/C10H12O3/c1-7(11)4-8-2-3-9-10(5-8)13-6-12-9/h2-3,5,7,11H,4,6H2,1H3
• InChI Key： RVMKZYKJYMJYDG-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC(C)O

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.219
• Boiling Point: 292.1°C at 760 mmHg
• Flash Point: 130.5°C
• Refractive Index: 1.564
• PSA: 38.69000
• LogP: 1.33860